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Compound of Interest

Compound Name: Swietemahalactone

Cat. No.: B12374289

Swietemahalactone: A Technical Guide for
Researchers

An In-depth Examination of the Chemical Identity, Biological Activity, and Experimental
Protocols of a Novel Limonoid

Abstract

Swietemahalactone, a rearranged phragmalin-type limonoid isolated from Swietenia
mahagoni, has emerged as a compound of interest for its significant biological activity. This
technical guide provides a comprehensive overview of Swietemahalactone, focusing on its
chemical identifiers, antibacterial properties, and relevant experimental methodologies. The
information presented herein is intended to support researchers, scientists, and drug
development professionals in their exploration of this promising natural product.

Chemical Identity

A clear identification of Swietemahalactone is fundamental for accurate research and
development. The following table summarizes its key chemical identifiers.
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Identifier Value

CAS Number 1514669-21-6
Molecular Formula C27H30010
Molecular Weight 514.52 g/mol
PubChem CID 125114859
Synonyms Swietemahalactone

Biological Activity

The primary biological activity reported for Swietemahalactone is its antibacterial effect,
particularly against Gram-negative bacteria.

Antibacterial Activity

Swietemahalactone has demonstrated potent and selective antibacterial activity against
Escherichia coli. This is a significant finding, as E. coli is a common pathogen responsible for a
variety of infections.

Table 2.1: Antibacterial Activity of Swietemahalactone against Escherichia coli

Parameter Result

Minimal Inhibitory Concentration (MIC) 0.01 pM

This data indicates the minimum concentration of Swietemahalactone required to inhibit the
visible growth of E. coli.

Experimental Protocols

This section details the methodologies for key experiments related to the evaluation of
Swietemahalactone's biological activity.

Antibacterial Susceptibility Testing
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This method provides a qualitative assessment of antibacterial activity.
Protocol:
e Prepare a standardized inoculum of the test bacterium (e.g., E. coli).

o Evenly spread the bacterial suspension onto the surface of a suitable agar medium (e.g.,
Mueller-Hinton agar).

e Impregnate sterile paper discs with a known concentration of Swietemahalactone.
e Place the discs onto the inoculated agar surface.
 Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours).

o Measure the diameter of the zone of inhibition (the clear area around the disc where
bacterial growth is inhibited).

This method determines the lowest concentration of an antimicrobial agent that prevents visible
growth of a microorganism.

Protocol (Broth Microdilution Method):

o Prepare a series of twofold dilutions of Swietemahalactone in a liquid growth medium in a
96-well microtiter plate.

 Inoculate each well with a standardized suspension of the test bacterium.

« Include a positive control (bacteria and medium without Swietemahalactone) and a
negative control (medium only).

 Incubate the plate at the appropriate temperature and duration.

o Determine the MIC by visually inspecting for the lowest concentration that shows no turbidity
(bacterial growth).

Workflow for Antibacterial Activity Assessment
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The following diagram illustrates the general workflow for assessing the antibacterial activity of
a compound like Swietemahalactone.
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Caption: Workflow for assessing antibacterial activity.

Signaling Pathways

Currently, there is a lack of specific information in the public domain regarding the signaling
pathways modulated by Swietemahalactone. Research into the mechanism of action of
phragmalin-type limonoids is ongoing. It is hypothesized that their antibacterial effects may be
attributed to the disruption of bacterial cell membrane integrity or the inhibition of essential
enzymes. Further investigation is required to elucidate the precise molecular targets and
signaling cascades affected by Swietemahalactone.

The following diagram represents a hypothetical signaling pathway that could be investigated
for its role in the antibacterial action of Swietemahalactone.
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Caption: Hypothetical antibacterial mechanisms of action.

Conclusion

Swietemahalactone is a novel natural product with demonstrated potent antibacterial activity
against E. coli. This technical guide provides foundational information for researchers
interested in further exploring its therapeutic potential. Future research should focus on
elucidating its precise mechanism of action, investigating its activity against a broader spectrum
of pathogens, and evaluating its potential for in vivo efficacy and safety. The detailed
experimental protocols provided herein offer a starting point for such investigations.
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¢ To cite this document: BenchChem. [Swietemahalactone CAS number and chemical
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374289#swietemahalactone-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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